N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-methoxybenzamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-2-methoxybenzamide
• InChI: InChI=1S/C12H13NO4S/c1-17-11-5-3-2-4-10(11)12(14)13-9-6-7-18(15,16)8-9/h2-7,9H,8H2,1H3,(H,13,14)
• InChI Key: LRKAATUZBDSOOI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2CS(=O)(=O)C=C2
• Molecular Formula: C12H13NO4S
• Molecular Weight: 267.30 g/mol

Description

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-methoxybenzamide, also known as DMTS, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-methoxybenzamide is not fully understood, but it is believed to involve the modulation of certain ion channels and receptors in the nervous system. Specifically, N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-methoxybenzamide has been found to interact with the GABA(A) receptor, which is involved in the regulation of neuronal activity.
Biochemical and Physiological Effects:
N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-methoxybenzamide has been found to exhibit a range of biochemical and physiological effects, including the ability to modulate the activity of certain neurotransmitters, such as GABA and glutamate. Additionally, this compound has been found to exhibit antioxidant properties, which may be beneficial for protecting against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-methoxybenzamide in lab experiments is its ability to modulate the activity of certain neurotransmitters, making it a valuable tool for investigating various biological processes. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-methoxybenzamide, including investigating its potential applications in the treatment of neurological disorders, such as epilepsy and anxiety. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential interactions with other neurotransmitters and ion channels. Overall, N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-methoxybenzamide is a promising compound for scientific research and has the potential to contribute to our understanding of various biological processes.

Synthesis Methods

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-methoxybenzamide can be synthesized through a multi-step process that involves the reaction of 2-methoxybenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 3-mercapto-2-methylpropionic acid. The final step involves the oxidation of the resulting thioether to yield N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-methoxybenzamide.

Scientific Research Applications

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-methoxybenzamide has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been found to exhibit a range of effects on the nervous system, including the ability to modulate the activity of certain neurotransmitters.